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Compound of Interest

Compound Name: Fenthion-d6

Cat. No.: B563001 Get Quote

Fenthion-d6: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the commercial availability,

suppliers, and technical applications of Fenthion-d6. It is designed to serve as a critical

resource for professionals in research, analytical chemistry, and drug development who utilize

isotopically labeled compounds.

Introduction to Fenthion-d6
Fenthion-d6 is the deuterated analog of Fenthion, an organophosphate insecticide. The six

deuterium atoms are typically located on the two O-methyl groups (O,O-dimethyl-d6). This

isotopic labeling makes Fenthion-d6 an invaluable tool in analytical chemistry, particularly in

mass spectrometry-based methods, where it serves as a highly effective internal standard for

the quantification of Fenthion and its metabolites in various matrices. Its chemical and physical

properties are nearly identical to those of Fenthion, but its increased mass allows for clear

differentiation in mass spectrometric analysis.

Commercial Availability and Suppliers
Fenthion-d6 is commercially available from a range of specialized chemical suppliers. The

products are typically offered in neat form or as solutions in various organic solvents. The

following table summarizes key information from several prominent suppliers.
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Supplier
Product
Name

CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Isotopic
Purity

Chemic
al Purity

Availabl
e
Quantiti
es

Medche

mExpres

s

Fenthion-

d6

1189662-

83-6

C₁₀H₉D₆

O₃PS₂
284.37

Not

specified

Not

specified

1 mg, 5

mg

C/D/N

Isotopes

Fenthion-

d6 (O,O-

dimethyl-

d6)

1189662-

83-6

C₁₀H₉D₆

O₃PS₂
284.36

99 atom

% D
≥95% 0.01 g

LGC

Standard

s

Fenthion-

d6 (O,O-

dimethyl-

d6)

1189662-

83-6

C₁₀H₉D₆

O₃PS₂
284.06

≥99 atom

% D
≥95% 10 mg

Santa

Cruz

Biotechn

ology

Fenthion-

d6

1189662-

83-6

C₁₀H₉D₆

O₃PS₂
284.37

Not

specified

Not

specified
Inquire

Chiron

(via

ESSLAB)

Fenthion-

d6 (O-

dimethyl-

d6)

1189662-

83-6

C₁₀H₉D₆

O₃PS₂

Not

specified

Not

specified

Not

specified

1 mL

(100

µg/mL in

isooctane

)

Toronto

Research

Chemical

s (TRC)

Fenthion-

d6

1189662-

83-6

C₁₀H₉D₆

O₃PS₂
284.37

Not

specified

Not

specified
Inquire

WITEGA

Laborator

ien

Fenthion-

oxon-

sulfone-

D6

2733000-

83-2

Not

specified

Not

specified

Not

specified

High-

purity
Inquire
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Clinivex

Fenthion

Sulfone-

d6

Not

specified

Not

specified

Not

specified

Not

specified

Not

specified
Inquire

Note: This table is not exhaustive and other suppliers may exist. Purity and availability are

subject to change and should be confirmed with the respective supplier. WITEGA Laboratorien

and Clinivex offer deuterated metabolites of Fenthion.

Experimental Protocols: Use of Fenthion-d6 as an
Internal Standard
Fenthion-d6 is predominantly used as an internal standard in quantitative analytical methods,

such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas

Chromatography-Tandem Mass Spectrometry (GC-MS/MS), for the analysis of Fenthion and its

metabolites in complex matrices like food, environmental samples, and biological tissues.

General Workflow for Sample Analysis
The following diagram illustrates a typical workflow for the analysis of Fenthion using Fenthion-
d6 as an internal standard.
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Sample Collection
(e.g., fruit, water, tissue)

Sample Extraction
(e.g., QuEChERS)
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Fenthion-d6 Internal Standard
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(e.g., dSPE)

Instrumental Analysis
(LC-MS/MS or GC-MS/MS)
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Quantification

 

Synaptic Cleft

Acetylcholine

Acetylcholinesterase (AChE)

Hydrolyzed by

Acetylcholine Receptor

Binds to

Choline + Acetate

Produces

Fenthion

Inhibits

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fenthion

Fenthion Sulfoxide

Oxidation

Fenthion Oxon

Oxidation

Fenthion Sulfone

Oxidation

Fenthion Oxon Sulfoxide

Oxidation

Fenthion Oxon Sulfone

Oxidation

Oxidation

Oxidation

Click to download full resolution via product page

To cite this document: BenchChem. [Commercial availability and suppliers of Fenthion-d6].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563001#commercial-availability-and-suppliers-of-
fenthion-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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